Cas no 1109229-95-9 (2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one)

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one is a brominated dihydroisoquinolinone derivative with a benzyl substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The presence of the bromo group enhances its reactivity, enabling selective functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its rigid heterocyclic core contributes to structural diversity in medicinal chemistry applications. The compound exhibits stability under standard handling conditions, making it suitable for further derivatization. Its well-defined structure and purity are critical for reproducibility in research settings, particularly in the development of bioactive compounds targeting neurological or oncological pathways.
2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one structure
1109229-95-9 structure
Product Name:2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
CAS No:1109229-95-9
MF:C16H14BrNO
MW:316.19246339798
CID:2853479
PubChem ID:21865452
Update Time:2025-06-07

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • DKOFXWSHLSYVOM-UHFFFAOYSA-N
    • 2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
    • 1109229-95-9
    • 2-benzyl-5-bromo-3,4-dihydroisoquinolin-1(2 H)-one
    • SCHEMBL3000762
    • Inchi: 1S/C16H14BrNO/c17-15-8-4-7-14-13(15)9-10-18(16(14)19)11-12-5-2-1-3-6-12/h1-8H,9-11H2
    • InChI Key: DKOFXWSHLSYVOM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(N(CC3C=CC=CC=3)CCC=21)=O

Computed Properties

  • Exact Mass: 315.02588Da
  • Monoisotopic Mass: 315.02588Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.3Ų

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189004904-1g
2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
1109229-95-9 95%
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$624.80 2023-09-04
Chemenu
CM145326-1g
2-benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
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Chemenu
CM145326-1g
2-benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
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1g
$*** 2023-04-03

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Related Literature

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